(5-methyloxolan-3-yl)methanol, Mixture of diastereomers
Overview
Description
“(5-methyloxolan-3-yl)methanol, Mixture of diastereomers” is a chemical compound with the CAS Number: 1268492-90-5 . It has a molecular weight of 116.16 . The IUPAC name of this compound is [(3R)-3-methyltetrahydro-3-furanyl]methanol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H12O2/c1-6(4-7)2-3-8-5-6/h7H,2-5H2,1H3/t6-/m1/s1 . This indicates that the compound has a cyclic structure with an oxygen atom in the ring, which is characteristic of oxolane derivatives.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-methyloxolan-3-yl)methanol, Mixture of diastereomers involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-methyl-3-oxolanone", "Methanol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: 5-methyl-3-oxolanone is reacted with sodium borohydride in methanol to yield (5-methyloxolan-3-yl)methanol.", "Step 2: The crude product is purified by column chromatography using a silica gel column and eluting with a mixture of hexane and ethyl acetate.", "Step 3: The purified product is treated with acetic acid and sodium hydroxide to form a mixture of diastereomers.", "Step 4: The diastereomers are separated by column chromatography using a chiral stationary phase column and eluting with a mixture of hexane and ethanol.", "Step 5: The isolated diastereomers are characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
22600-86-8 |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
